Cas no 1864053-95-1 (4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride)

• Product Name: 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride
• CAS No: 1864053-95-1
• MF: C₁₂H₂₀ClN₃S
• MW: 273.825300216675
• MDL: MFCD26793308
• CID: 5211438
• PubChem ID: 72716663
• Update Time: 2025-06-13

4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride

• MDL： MFCD26793308
• Inchi： 1S/C12H19N3S.ClH/c1-10-2-8-14-12(15-10)16-9-5-11-3-6-13-7-4-11;/h2,8,11,13H,3-7,9H2,1H3;1H
• InChI Key： SRJAQFFEIIXUJJ-UHFFFAOYSA-N
• SMILES： C1(SCCC2CCNCC2)=NC=CC(C)=N1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride

Professional Introduction to 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride (CAS No. 1864053-95-1)

4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride, with the CAS number 1864053-95-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a pyrimidine core, which is a common scaffold in many bioactive molecules, combined with functional groups that enhance its pharmacological profile.

The presence of a methyl group at the 4-position and a sulfanyl ethyl chain linked to the 2-position of the pyrimidine ring contributes to the compound's reactivity and binding affinity. Specifically, the piperidin-4-yl moiety introduces a nitrogen-rich heterocycle, which is known to improve solubility and metabolic stability, key factors in drug design. The hydrochloride salt form enhances the compound's solubility in water, making it more suitable for formulation into pharmaceutical products.

Recent research in medicinal chemistry has highlighted the importance of pyrimidine derivatives in developing treatments for various diseases. Studies have shown that compounds with similar structural motifs exhibit potent activity against enzymes and receptors involved in cancer, inflammation, and infectious diseases. The 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride structure is particularly intriguing due to its ability to interact with biological targets in multiple ways.

In particular, the sulfanyl ethyl chain provides a flexible linker that can adapt to different binding pockets on target proteins. This adaptability is crucial for achieving high affinity and selectivity, which are essential for minimizing side effects. Furthermore, the nitrogen atoms in the piperidinyl group can form hydrogen bonds with polar residues in the target protein, enhancing binding stability.

Current research is exploring the potential of this compound as an inhibitor of kinases and other enzyme targets relevant to cancer therapy. Kinases are enzymes that play a critical role in cell signaling pathways, and their overactivity is often associated with tumor growth and progression. By inhibiting these kinases, 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride could potentially disrupt these pathways and induce apoptosis or cell cycle arrest in cancer cells.

Additionally, studies have begun to investigate its efficacy against inflammatory diseases. Inflammation is a hallmark of many chronic conditions, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways may make it a valuable candidate for developing novel anti-inflammatory therapies.

The synthesis of 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrimidine ring, introduction of the methyl group at the 4-position, and attachment of the sulfanyl ethyl chain via nucleophilic substitution or other coupling reactions. The final step involves conversion to the hydrochloride salt to improve solubility.

Safety considerations are paramount during both synthesis and handling of this compound. While it does not fall under any hazardous or controlled substance categories, proper laboratory practices must be followed to minimize exposure risks. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP).

The pharmacokinetic properties of 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride are being actively studied to understand its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are crucial for determining appropriate dosing regimens and predicting potential side effects. Preclinical studies in animal models have provided initial insights into its pharmacokinetic behavior and safety profile.

The development of new drugs is a complex process that requires extensive testing before reaching clinical use. Current research on 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride includes both in vitro assays to evaluate its biological activity and computational modeling to predict its interactions with biological targets. These approaches help researchers refine the compound's structure for optimal efficacy and safety.

The potential applications of this compound extend beyond oncology and inflammation treatment. Researchers are also exploring its use in antiviral therapies due to its ability to interact with viral enzymes and proteins. Additionally, its structural features make it a promising candidate for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 4-methyl-2-(2-piperidin-4-ylethylsulfanyl)pyrimidine:hydrochloride (CAS No. 1864053-95-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with multiple biological targets, making it valuable for treating various diseases. Ongoing research continues to uncover new therapeutic possibilities for this compound, positioning it as a promising candidate for future drug development.